Cas no 1806876-93-6 (Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806876-93-6
• MF: C₁₀H₇ClF₅NO₂
• MW: 303.613099336624
• CID: 4872810
• Update Time: 2025-10-18

Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7ClF5NO2/c1-19-6(18)2-5-7(9(12)13)8(10(14,15)16)4(11)3-17-5/h3,9H,2H2,1H3
• InChI Key： YGHYGSWMFHAKHA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)OC)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate

Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806876-93-6): A Comprehensive Overview

Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1806876-93-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The unique combination of functional groups, including chloro, difluoromethyl, and trifluoromethyl substituents, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate consists of a pyridine ring substituted with various electronegative groups. The presence of chlorine, difluoromethyl, and trifluoromethyl groups enhances its reactivity and potential utility in the synthesis of more complex molecules. This compound has been extensively studied for its role in developing novel therapeutic agents and agrochemicals due to its ability to serve as a building block for more intricate structures.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, bioavailability, and binding affinity. The fluorine atoms in 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate contribute to these desirable properties, making it a preferred choice for medicinal chemists. The compound's versatility allows it to be incorporated into various drug candidates targeting different therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By serving as a key intermediate in the preparation of kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate these pathways effectively. Several recent studies have highlighted the importance of fluorinated pyridines in enhancing the potency and selectivity of kinase inhibitors, further underscoring the significance of 1806876-93-6.

The agrochemical industry has also benefited from the use of Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate. Its structural features make it an effective precursor in the synthesis of advanced pesticides and herbicides. These compounds are designed to combat resistant pests and improve crop yields while maintaining environmental safety. The incorporation of fluorine atoms into agrochemicals has been shown to improve their stability and efficacy, making them more effective against a broad spectrum of targets.

Advances in synthetic methodologies have further expanded the applications of 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to construct complex molecular frameworks with high precision. These methods have opened new avenues for the development of novel derivatives with tailored biological activities. For instance, palladium-catalyzed reactions have been employed to introduce additional functional groups onto the pyridine core, leading to compounds with enhanced pharmacological properties.

The safety and handling of Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when working with this compound to minimize exposure. Additionally, good ventilation and appropriate waste disposal methods are essential to maintain a safe working environment.

The future prospects for 1806876-93-6 are promising, with ongoing research exploring its potential in various fields. The development of new synthetic routes and applications continues to drive interest in this compound. As pharmaceutical and agrochemical industries evolve, the demand for specialized intermediates like this one is expected to grow. Collaborative efforts between academia and industry will be crucial in harnessing its full potential.

In conclusion, Methyl 5-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetate is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate in synthetic chemistry, enabling the development of novel therapeutic agents and advanced pesticides. With continued research and innovation, this compound is poised to play an even greater role in addressing global challenges in health and agriculture.